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Compound of Interest

Compound Name: C20H21ClN6O4

Cat. No.: B12625475 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety protocols and logistical plans for the handling and

disposal of Dasatinib (C20H21ClN6O4), a potent tyrosine kinase inhibitor. Adherence to these

procedures is mandatory to ensure personnel safety and regulatory compliance.

Immediate Safety Information
Dasatinib is classified as a hazardous antineoplastic agent.[1] Exposure can lead to serious

health effects, including potential damage to fertility or an unborn child, and organ damage

through prolonged or repeated exposure.[2] It is toxic if swallowed and causes serious eye and

skin irritation.[2]

Personal Protective Equipment (PPE)
All personnel handling Dasatinib in solid (powder) or solution form must wear the following

minimum PPE:[3]
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PPE Category Specification Rationale

Gloves
Double-gloving with nitrile or

latex gloves is required.[3]

Prevents skin contact and

absorption.

Eye Protection

Tightly fitting safety goggles or

safety glasses with side-

shields.[4][5]

Protects eyes from dust

particles and splashes.

Body Protection

A disposable, impermeable

gown or a dedicated lab coat.

[1]

Prevents contamination of

personal clothing.

Respiratory Protection

An N100 respirator is

necessary if engineering

controls are not available or

when handling the powder

outside of a containment

system.[3]

Prevents inhalation of

aerosolized particles.

Footwear
Closed-toe shoes are

mandatory.[3]
Protects feet from spills.

Engineering Controls
To minimize exposure, the following engineering controls must be utilized:

Dasatinib Powder: All handling of Dasatinib powder must be conducted in a certified

chemical fume hood (CFH).[3]

Dasatinib Solution: Preparation and handling of Dasatinib solutions should be performed in a

chemical fume hood or a Class II biosafety cabinet.[3]

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for the safe handling of Dasatinib from receipt to

disposal.
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Workflow for Handling Dasatinib
Caption: Standard operational workflow for handling Dasatinib.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

Store Dasatinib in a tightly sealed container in a dry, cool, and well-ventilated area, away

from incompatible materials such as strong oxidizing agents.[4][6]

For long-term storage, it is recommended to store Dasatinib as supplied at -20°C.[7]

The storage area should be clearly labeled as containing a hazardous substance and be a

locked, dedicated cabinet.[8]

Preparation of Solutions (Experimental Protocol)
Don PPE: Before entering the designated handling area, don all required PPE as specified in

the table above.

Prepare Workspace: Ensure the chemical fume hood is functioning correctly. Cover the work

surface with a disposable absorbent pad.

Weighing: Carefully weigh the required amount of Dasatinib powder in the chemical fume

hood. Avoid generating dust.[4]

Dissolution:

Dasatinib is soluble in organic solvents such as DMSO (approx. 14.3 mg/mL to 200

mg/mL) and dimethylformamide (DMF) (approx. 25 mg/mL).[9][10]

It is sparingly soluble in aqueous buffers.[9] For aqueous solutions, first dissolve Dasatinib

in DMF and then dilute with the aqueous buffer of choice.[7]

Aqueous solutions should not be stored for more than one day.[7]

Labeling: Clearly label the container with the chemical name, concentration, date of

preparation, and your initials.
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Disposal Plan
All waste generated from handling Dasatinib is considered hazardous waste.

Waste Segregation and Disposal
Solid Waste: All contaminated solid waste, including empty containers, disposable lab coats,

gloves, and absorbent pads, must be collected in a designated, clearly labeled hazardous

waste container.[3]

Liquid Waste: Unused Dasatinib solutions and contaminated solvents must be collected in a

designated, sealed, and clearly labeled hazardous liquid waste container. Do not discharge

to sewer systems.[4]

Sharps: Contaminated sharps should be placed in a designated sharps container for

hazardous waste.[11]

Disposal Method: Disposal must be carried out by a licensed chemical destruction plant or

through controlled incineration with flue gas scrubbing.[4]

Decontamination
All surfaces and equipment that have come into contact with Dasatinib must be

decontaminated.

Use a suitable cleaning agent and then wipe the area with 70% ethanol.

All cleaning materials must be disposed of as hazardous waste.

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[4]
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection. Cover the

spill with an absorbent material. Collect the material in a sealed container for hazardous

waste disposal.[4]

Quantitative Data
The following table summarizes key quantitative data for Dasatinib.

Property Value Source

Molecular Formula C22H26ClN7O2S [7]

Molecular Weight 488.0 g/mol [7][10]

Melting Point 280-286 °C [12]

Solubility in DMSO
Approx. 14.3 mg/mL to 200

mg/mL
[9][10]

Solubility in DMF Approx. 25 mg/mL [9]

Solubility in Water
Very poorly soluble (estimated

~10 µM)
[10]

Oral LD50 (Rat) 50-100 mg/kg [13][14]

Mechanism of Action: Signaling Pathway
Dasatinib is a multi-targeted kinase inhibitor.[15] Its primary mechanism of action is the

inhibition of the BCR-ABL kinase and SRC family kinases, which are crucial for the proliferation

of certain cancer cells.[15][16]

Caption: Dasatinib's inhibition of key signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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